Cas no 2228876-49-9 (5-bromo-3-nitropyridine-2-carbothioamide)

• Product Name: 5-bromo-3-nitropyridine-2-carbothioamide
• CAS No: 2228876-49-9
• MF: C₆H₄BrN₃O₂S
• MW: 262.08385848999
• CID: 5801001
• PubChem ID: 165717370
• Update Time: 2025-06-29

5-bromo-3-nitropyridine-2-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-3-nitropyridine-2-carbothioamide
• 2228876-49-9
• EN300-1922720

• Inchi： 1S/C6H4BrN3O2S/c7-3-1-4(10(11)12)5(6(8)13)9-2-3/h1-2H,(H2,8,13)
• InChI Key： KLPMOVUNTPYOQC-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(N)=S)C(=C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 260.92076g/mol
• Monoisotopic Mass: 260.92076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 117Ų

Additional information on 5-bromo-3-nitropyridine-2-carbothioamide

Comprehensive Overview of 5-Bromo-3-nitropyridine-2-carbothioamide (CAS No. 2228876-49-9): Properties, Applications, and Research Insights

5-Bromo-3-nitropyridine-2-carbothioamide (CAS No. 2228876-49-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. This nitropyridine derivative features a bromo substituent at the 5-position and a carbothioamide group at the 2-position, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzyme inhibition and antimicrobial activity.

The compound’s CAS number 2228876-49-9 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its molecular formula C6H4BrN3O2S highlights a balanced combination of electronegative and lipophilic properties, which are pivotal for optimizing pharmacokinetics in medicinal chemistry. Recent studies emphasize its role in developing small-molecule inhibitors, aligning with the growing demand for targeted therapies in oncology and infectious diseases.

In the context of green chemistry, 5-bromo-3-nitropyridine-2-carbothioamide has been evaluated for sustainable synthesis routes. With the rise of AI-driven drug design, computational models frequently utilize this scaffold to predict binding affinities, reflecting broader trends in high-throughput screening. Users searching for "nitropyridine derivatives for drug development" or "bromo-substituted heterocycles" will find this compound relevant due to its structural modularity.

From an industrial perspective, the compound’s thermal stability and solubility profile make it suitable for scalable processes. Analytical techniques like HPLC and NMR are routinely employed to validate its purity, addressing quality concerns in GMP-compliant manufacturing. Additionally, its carbothioamide moiety offers reactivity for further functionalization, a feature exploited in catalysis research and material science.

Emerging discussions on precision medicine and biodegradable agrochemicals further underscore the relevance of CAS 2228876-49-9. As synthetic methodologies evolve, this compound is poised to play a pivotal role in addressing global challenges such as antibiotic resistance and crop protection. Its integration into combinatorial libraries exemplifies the synergy between traditional organic chemistry and modern cheminformatics tools.

To summarize, 5-bromo-3-nitropyridine-2-carbothioamide represents a convergence of innovation and practicality. Its applications span from lead compound optimization to mechanistic studies, resonating with researchers and industries alike. By leveraging its structural attributes, scientists continue to unlock novel therapeutic and sustainable solutions, cementing its status as a cornerstone in advanced chemical research.